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Compound of Interest

Compound Name: BHT-B

Cat. No.: B1578009 Get Quote

Disclaimer: The compound "BHT-B" is not a recognized standard chemical name. This guide

assumes the query refers to Butylated Hydroxytoluene (BHT), a widely used synthetic

antioxidant.

Introduction
Butylated hydroxytoluene (BHT), chemically known as 2,6-di-tert-butyl-4-methylphenol, is a

lipophilic organic compound derived from phenol.[1] It is extensively utilized as an antioxidant

in a variety of products, including foods, cosmetics, pharmaceuticals, and industrial fluids like

fuels and oils, to prevent free radical-mediated oxidation.[1][2][3] BHT's primary mechanism of

action is as a free radical scavenger, where it donates a hydrogen atom to peroxy radicals,

converting them into hydroperoxides and thereby terminating the autoxidation chain reaction.[1]

[4][5] This guide provides a detailed overview of the core physicochemical properties of BHT,

experimental protocols for their determination, and a visualization of a typical characterization

workflow.

Core Physicochemical Properties
The key physicochemical properties of BHT are summarized in the table below. These

parameters are crucial for its application, formulation, and safety assessment.
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Property Value Units Conditions

IUPAC Name
2,6-Di-tert-butyl-4-

methylphenol
- -

Molecular Formula C₁₅H₂₄O - -

Molar Mass 220.35 g/mol -

Appearance
Pale yellow to white

crystalline solid
- Room Temperature

Melting Point 69-72 °C -

Boiling Point 265 °C -

Density 1.048 g/cm³ 20 °C

Solubility in Water Insoluble - -

Solubility in Organic

Solvents

Soluble in ethanol,

fats, and oils.[2]
- -

logP (Octanol-Water

Partition Coefficient)
5.1 - -

Vapor Pressure 0.01 mmHg 20 °C

Note: The values presented are typical and may vary slightly depending on the purity of the

substance and the experimental conditions.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of BHT are outlined

below.

The melting point of BHT can be determined using the capillary method with a melting point

apparatus.[6][7][8][9]

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state at atmospheric pressure. For a pure crystalline solid, this occurs over a

narrow temperature range.[6][7]
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Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, mortar

and pestle.

Procedure:

Sample Preparation: A small amount of dry BHT is finely powdered using a mortar and

pestle.[6][8]

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered BHT

and tapped gently to pack the solid into the sealed end, achieving a sample height of 2-3

mm.[7][8]

Measurement: The filled capillary tube is placed in the heating block of the melting point

apparatus alongside a thermometer.[7][8] The sample is heated at a slow, controlled rate

(e.g., 1-2 °C per minute) near the expected melting point.[9]

Observation: The temperature at which the first liquid droplet appears (T1) and the

temperature at which the entire solid has melted (T2) are recorded. The melting point

range is reported as T1-T2.[9]

The solubility of BHT in various solvents can be determined using the shake-flask method.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at

a given temperature to form a saturated solution.

Apparatus: Analytical balance, flasks with stoppers, constant temperature shaker bath,

filtration apparatus (e.g., syringe filters), and an analytical instrument for quantification (e.g.,

UV-Vis spectrophotometer or HPLC).

Procedure:

Sample Preparation: An excess amount of BHT is added to a known volume of the solvent

(e.g., water, ethanol) in a flask.

Equilibration: The flask is sealed and placed in a constant temperature shaker bath for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Separation: The suspension is allowed to settle, and an aliquot of the supernatant is

carefully withdrawn and filtered to remove any undissolved solid.

Quantification: The concentration of BHT in the filtered solution is determined using a

suitable analytical method. For UV-Vis spectrophotometry, a calibration curve of

absorbance versus concentration is first prepared.[10][11] For HPLC, the peak area is

compared to that of standard solutions of known concentrations.[12][13]

The logP value, a measure of lipophilicity, can be determined using the shake-flask method

followed by quantification of BHT in both the octanol and water phases.

Principle: The partition coefficient (P) is the ratio of the concentration of a compound in a

mixture of two immiscible phases (n-octanol and water) at equilibrium. logP is the logarithm

of this ratio.

Apparatus: Separatory funnel, analytical balance, constant temperature shaker, centrifuge,

and an analytical instrument for quantification (e.g., HPLC or UV-Vis spectrophotometer).

Procedure:

Preparation: A known amount of BHT is dissolved in either n-octanol or water. This

solution is then added to a separatory funnel containing the other immiscible solvent.

Equilibration: The separatory funnel is shaken for a set period to allow for the partitioning

of BHT between the two phases, followed by a period of rest to allow the layers to

separate.

Phase Separation: The two phases are carefully separated. A centrifuge may be used to

ensure complete separation.

Quantification: The concentration of BHT in both the n-octanol and water phases is

determined using a suitable analytical method like HPLC or UV-Vis spectrophotometry.

Calculation: The partition coefficient (P) is calculated as P = [BHT]octanol / [BHT]water.

The logP is then calculated as log10(P).
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Visualization of Experimental and Logical
Relationships
The following diagram illustrates a general workflow for the physicochemical characterization of

a compound like BHT.

Experimental Workflow for BHT Characterization

Sample Preparation

Property Determination

Data Analysis & Reporting

Obtain BHT Sample

Purity Assessment (e.g., HPLC)

Melting Point (Capillary Method) Solubility (Shake-Flask Method) logP (Shake-Flask Method) Spectroscopic Analysis (IR, UV-Vis)

Compile Data in Tables

Generate Technical Report

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for BHT characterization.

The diagram below illustrates the free radical scavenging mechanism of BHT.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1578009?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BHT Antioxidant Mechanism
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Caption: The free radical scavenging mechanism of BHT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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